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Compound of Interest

Compound Name: Phenazo

Cat. No.: B1497784

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the handling of Phenazo (Phenazopyridine Hydrochloride),
a compound requiring careful management due to its potential hazards.

Personal Protective Equipment (PPE) and Safety
Precautions

Phenazopyridine hydrochloride is classified as a hazardous substance, suspected of causing
cancer, and can lead to skin and eye irritation.[1][2][3][4] Adherence to strict safety protocols is
crucial to minimize exposure.

Engineering Controls:

o Operations should be enclosed with local exhaust ventilation at the site of chemical release
to minimize exposure.[5]

« If engineering controls are insufficient, respiratory protection is mandatory.[5]

» Emergency eyewash fountains and safety showers should be readily available in the
immediate work area.[5]
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Personal Protective Equipment (PPE):

A comprehensive PPE strategy is essential when handling Phenazo.

PPE Category Item Specifications

Must be impact-resistant. A
] Safety glasses with side face shield should be worn
Eye Protection _ . _
shields or goggles with goggles when there is a

risk of splashing.[5]

The specific glove material
should be chosen based on

the operation's specific

Hand Protection Chemical-resistant gloves ]
requirements.[5] Double
gloving is recommended when
handling hazardous drugs.[6]
Protective clothing/Full Should be clean and available

Body Protection ] ] ]
protection suit daily.[1][5]

Required when engineering
controls are inadequate. The
. ) ] type of respirator should be
Respiratory Protection NIOSH-approved respirator ]
appropriate for the
concentration of airborne

particles.[5]

Quantitative Data Summary

The following table summarizes key quantitative data for Phenazopyridine hydrochloride.
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Parameter Value

Acute toxicity, Oral (Category 4), Skin irritation

Category 2), Eye irritation (Category 2),
GHS Classification ( .g Y _)_ Y ( 9 y )

Carcinogenicity (Category 2), Specific target

organ toxicity — single exposure (Category 3)[1]

Signal Word Warning[1]

H302: Harmful if swallowed, H315: Causes skin

irritation, H319: Causes serious eye irritation,
Hazard Statements ] T

H335: May cause respiratory irritation, H351:

Suspected of causing cancer[1][2][3]

Acute Toxicity (Oral) LD50 (Rat): 472 mg/kg[4]

Melting Point 240°C (464°F)[4]

Appearance Red to violet powdered solid[4]

Storage Temperature Room temperature (15-30°C or 59-86°F)[7]

Experimental Protocol: Safe Handling of Phenazo

This protocol outlines the step-by-step procedure for the safe handling of Phenazopyridine
hydrochloride in a laboratory setting.

1. Preparation:

o Ensure all necessary PPE is available and in good condition.

 Verify that the work area, preferably a chemical fume hood, is clean and operational.

o Assemble all required equipment, such as spatulas, weighing paper, and sealable
containers, before starting.

o Have a spill kit readily accessible.

2. Donning PPE:

e Put on alab coat or protective suit.
o Wear the first pair of gloves.
e Put on safety goggles and a face shield if there is a risk of splashing.
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e If required by your risk assessment, don the appropriate respirator.
e Wear a second pair of gloves, ensuring the cuffs are over the sleeves of the lab coat.[6]

3. Handling the Compound:

o Perform all manipulations that may generate dust within a chemical fume hood or other
ventilated enclosure.[8]

o Carefully weigh the desired amount of Phenazo on weighing paper or in a suitable container.
Avoid creating dust.

» Avoid all direct contact with the substance.[8]

e Do not eat, drink, or smoke in the work area.[3][8]

4. Post-Handling and Decontamination:

o Decontaminate all surfaces and equipment that may have come into contact with the
compound.

o Carefully doff PPE to avoid contaminating skin or clothing. Remove the outer gloves first and
dispose of them in a designated hazardous waste container.

» Remove the lab coat and other PPE, followed by the inner gloves.

e Wash hands thoroughly with soap and water after handling.[3][8]

Operational and Disposal Plan

A clear plan for the entire lifecycle of the chemical, from receipt to disposal, is crucial for
maintaining a safe laboratory environment.
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Receipt & Storage

Receive Phenazo

y

Store in a cool, dry, well-ventilated area in a tightly closed container

nitiate Experiment

Handling| Protocol

Preparation & PPE Donning

l

Handle in Fume Hood

l

Decontamination & PPE Doffing

enerate Waste

Disposal Plan

Collect waste in a labeled, sealed container

l

Dispose as hazardous chemical waste according to local regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Phenazo.
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Disposal Guidelines:

Unused or waste Phenazopyridine hydrochloride should be treated as hazardous waste.

o Collection: Collect all waste material, including contaminated PPE, in a clearly labeled,
sealed, and appropriate container.

o Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[9]
Follow all federal, state, and local regulations for chemical waste disposal. Do not dispose of
down the drain or in regular trash.[10] For unused medication in a clinical or home setting,
drug take-back programs are the preferred method of disposal.[11][12] If a take-back
program is not available, the medication should be mixed with an undesirable substance like
coffee grounds or cat litter, placed in a sealed container, and then discarded in the household
trash.[13][14] Flushing is not recommended unless specifically stated on the product label.
[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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